Cas no 83483-17-4 (Methyl 2-nitro-5-oxohexanoate)

Methyl 2-nitro-5-oxohexanoate structure
Methyl 2-nitro-5-oxohexanoate structure
Product Name:Methyl 2-nitro-5-oxohexanoate
CAS No:83483-17-4
MF:C7H11NO5
MW:189.165942430496
CID:2804479
PubChem ID:12794310
Update Time:2025-04-21

Methyl 2-nitro-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-NITRO-5-OXOHEXANOATE
    • DTXCID40460881
    • 83483-17-4
    • SCHEMBL5319004
    • DTXSID60510074
    • Methyl 2-nitro-5-oxohexanoate
    • Inchi: 1S/C7H11NO5/c1-5(9)3-4-6(8(11)12)7(10)13-2/h6H,3-4H2,1-2H3
    • InChI Key: UEGDXIKRFJPLBN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CCC(C)=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 189.06372245Da
  • Monoisotopic Mass: 189.06372245Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 89.2Ų
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd